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Compound of Interest

Compound Name: Desaminotyrosine

Cat. No.: B1677690

The following guide provides essential safety and logistical information for the proper disposal
of Desaminotyrosine (also known as 3-(4-Hydroxyphenyl)propionic acid). These procedures
are based on general best practices for laboratory chemical waste management and specific
information from available Safety Data Sheets (SDS).

Important Note: Safety Data Sheets for Desaminotyrosine present conflicting hazard
information. One source classifies it as hazardous, causing skin, eye, and respiratory irritation,
and being harmful if swallowed[1]. Another source classifies it as not a hazardous substance or
mixture. Given this discrepancy, it is imperative to handle and dispose of Desaminotyrosine
with caution, adhering to the more stringent safety protocols. Always consult your institution's
Environmental Health and Safety (EHS) office for specific local regulations[2][3].

Hazard and Safety Data

The following data is summarized from the more conservative Safety Data Sheet, which
classifies the compound as hazardous[1].
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Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation

Personal Protective Equipment (PPE)

When handling Desaminotyrosine for disposal, ensure the use of appropriate personal

protective equipment to minimize exposure[1].

Hand Protection: Wear protective gloves[1].

Eye Protection: Use safety goggles with side-shields[1].

Skin and Body Protection: Wear an impervious lab coat or other protective clothing[1].

Respiratory Protection: If dust or aerosols may be generated, use a suitable respirator[1].

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe, compliant disposal of
Desaminotyrosine waste. Never dispose of Desaminotyrosine or its containers down the
drain or in the regular trash[2][3].

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify all waste streams containing Desaminotyrosine. This

includes:
o Pure, unused, or expired compound.

o Solutions containing Desaminotyrosine.
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o Contaminated labware (e.g., pipette tips, vials, flasks).

o Contaminated PPE (gloves, bench paper).

e Segregate Waste: Keep Desaminotyrosine waste separate from other chemical waste
streams to avoid incompatible mixtures[3][4]. If non-hazardous waste is mixed with
hazardous waste, the entire mixture must be treated as hazardous|[5].

Step 2: Container Management

o Select Appropriate Containers: Collect all Desaminotyrosine waste in a sturdy, leak-proof
container that is chemically compatible with the substance[3][4]. For solid waste, a securely
sealed bag or wide-mouth container is appropriate. For liquid waste, use a sealable bottle.

o Keep Containers Closed: Waste containers must be kept securely sealed at all times, except
when adding waste[3][4]. This prevents spills and the release of vapors.

Step 3: Labeling

o Label Clearly: Attach a properly completed Hazardous Waste Label to the container as soon
as you begin collecting waste[3][4].

¢ Include Essential Information: The label must include:

The words "Hazardous Waste".

o

[¢]

The full chemical name: "Desaminotyrosine” (do not use abbreviations).

[e]

The approximate percentage or concentration of each chemical component in the
container[4].

[¢]

The date the container was filled[3].

Step 4: Storage

» Designated Storage Area: Store the sealed waste container in a designated satellite
accumulation area for hazardous waste[6].
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o Safe Storage Conditions: The storage area should be a cool, dry, and well-ventilated
location, away from heat sources and direct sunlight[6].

e Secondary Containment: Use secondary containment (such as a plastic bin) for all liquid
waste containers to contain any potential leaks[3][4].

Step 5: Final Disposal

o Request Pickup: Once the waste container is full, or if you no longer generate this waste
stream, request a waste pickup from your institution's EHS department[3].

o Consult Experts: Do not attempt to neutralize or treat the chemical waste yourself. Final
disposal must be carried out by trained personnel in accordance with national and local
regulations[2].

Experimental Protocols
Spill Management Protocol

In the event of a Desaminotyrosine spill, follow these steps:

o Ensure Safety: Evacuate non-essential personnel from the area. Ensure you are wearing the
appropriate PPE as described above[1][6].

o Containment: For dry spills, avoid generating dust. Gently cover the spill with an absorbent
material.

o Collection: Carefully sweep or scoop the spilled material and absorbent into your designated
Desaminotyrosine hazardous waste container[6].

o Decontamination: Clean the spill area thoroughly with soap and water[6]. Place all cleaning
materials into the hazardous waste container.

Visual Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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